Cas no 629-94-7 (Heneicosane)

• Product Name: Heneicosane
• CAS No: 629-94-7
• MF: C₂₁H₄₄
• MW: 296.574067115784
• MDL: MFCD00009346
• CID: 82851
• PubChem ID: 24857231
• Update Time: 2025-07-28

Heneicosane Chemical and Physical Properties

Names and Identifiers

• n-Heneicosane
• N-ENEICOSANE
• Heneicosane [Standard Material for GC]
• Heneicosane
• henicosane
• Heneicosane [Standard Material]
• henicosan
• Hydroquinone
• UNII-I93S5U5DMP
• ALKANE C21
• Eicosane, methyl-
• I93S5U5DMP
• FNAZRRHPUDJQCJ-UHFFFAOYSA-N
• Henicosane #
• Heneicosane, 98%
• C21H44
• Heneicosane, analytical standard
• Heneicosane[StandardMaterialforGC]
• LMFA11000572
• SBB061284
• TRA0005571
• CH3-[CH2]19-CH3

• MDL： MFCD00009346
• Inchi： 1S/C21H44/c1-3-5-7-9-11-13-15-17-19-21-20-18-16-14-12-10-8-6-4-2/h3-21H2,1-2H3
• InChI Key： FNAZRRHPUDJQCJ-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCCCCC
• BRN： 1748500

Computed Properties

• Exact Mass: 296.34400
• Monoisotopic Mass: 296.344
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 18
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 11
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: White crystals.
• Density: 0.7596 g/cm3 (70 ºC)
• Melting Point: 39-41 °C (lit.)
• Boiling Point: 100 °C/2 mmHg(lit.)
  356.1 °C/760 mmHg
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.4352 (589.3 nm 45 ºC)
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 0.00000
• LogP: 8.43810
• Solubility: Insoluble in water.
• Vapor Pressure: <1 mmHg ( 20 °C)

Heneicosane Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• RTECS：211-118-9
• Safety Term：S24/25
• TSCA：Yes

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